Cas no 1394004-03-5 (1-Benzyl-4-(trifluoromethyl)piperidin-4-amine)

• Product Name: 1-Benzyl-4-(trifluoromethyl)piperidin-4-amine
• CAS No: 1394004-03-5
• MF: C₁₃H₁₇F₃N₂
• MW: 258.282693624496
• MDL: MFCD22543872
• CID: 4773884
• Update Time: 2026-02-26

1-Benzyl-4-(trifluoromethyl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-4-(trifluoromethyl)piperidin-4-amine
• 1-Benzyl-4-trifluoromethyl-piperidin-4-ylamine3-(4-bromo-phenyl)-piperidine-1-carboxylic acid t-butyl ester
• 1-Benzyl-4-trifluoromethyl-piperidin-4-ylamine
• 1-Benzyl-4-(trifluoromethyl)piperidin-4-amine

• MDL： MFCD22543872
• Inchi： 1S/C13H17F3N2/c14-13(15,16)12(17)6-8-18(9-7-12)10-11-4-2-1-3-5-11/h1-5H,6-10,17H2
• InChI Key： LEVQQBOHTCOVAW-UHFFFAOYSA-N
• SMILES： FC(C1(CCN(CC2C=CC=CC=2)CC1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 264
• XLogP3: 2.3
• Topological Polar Surface Area: 29.3

Additional information on 1-Benzyl-4-(trifluoromethyl)piperidin-4-amine

Research Brief on 1-Benzyl-4-(trifluoromethyl)piperidin-4-amine (CAS: 1394004-03-5): Recent Advances and Applications

1-Benzyl-4-(trifluoromethyl)piperidin-4-amine (CAS: 1394004-03-5) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This piperidine derivative, characterized by its benzyl and trifluoromethyl substituents, has demonstrated promising pharmacological properties, making it a subject of ongoing research. Recent studies have explored its potential as a key intermediate in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications.

The synthesis of 1-Benzyl-4-(trifluoromethyl)piperidin-4-amine has been optimized in recent years to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel multi-step synthetic route that leverages palladium-catalyzed cross-coupling reactions to introduce the trifluoromethyl group efficiently. The study reported a yield of 78% with high enantiomeric purity, addressing previous challenges associated with racemization during synthesis. This advancement is critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, 1-Benzyl-4-(trifluoromethyl)piperidin-4-amine has shown notable interactions with sigma-1 and sigma-2 receptors, which are implicated in neurodegenerative diseases and cancer. A 2022 ACS Chemical Neuroscience paper demonstrated that this compound exhibits high affinity for sigma-1 receptors (Ki = 12 nM), suggesting its potential as a therapeutic agent for Alzheimer's disease and neuropathic pain. Additionally, its trifluoromethyl group enhances metabolic stability, a property that is increasingly valued in the design of CNS-targeted drugs.

Beyond its receptor-binding properties, recent research has explored the compound's role as a building block for more complex molecules. For instance, a 2023 Bioorganic & Medicinal Chemistry Letters study utilized 1-Benzyl-4-(trifluoromethyl)piperidin-4-amine as a precursor to develop novel kinase inhibitors with anti-proliferative effects against cancer cell lines. The study highlighted the compound's versatility in medicinal chemistry, particularly its ability to modulate the pharmacokinetic profiles of derived molecules.

Despite these promising findings, challenges remain in the clinical translation of 1-Benzyl-4-(trifluoromethyl)piperidin-4-amine-based therapeutics. Issues such as off-target effects and formulation stability are under investigation, as noted in a 2023 review in Expert Opinion on Drug Discovery. Future research directions include structural optimization to enhance selectivity and the development of prodrug strategies to improve bioavailability.

In conclusion, 1-Benzyl-4-(trifluoromethyl)piperidin-4-amine (CAS: 1394004-03-5) represents a versatile and pharmacologically relevant compound with broad applications in drug discovery. Recent advancements in its synthesis and biological characterization underscore its potential as a cornerstone in the development of next-generation therapeutics. Continued research efforts will be essential to fully realize its clinical promise.